molecular formula C18H26O B8351785 7-Acetyl-1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene CAS No. 86603-96-5

7-Acetyl-1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene

Cat. No.: B8351785
CAS No.: 86603-96-5
M. Wt: 258.4 g/mol
InChI Key: WEZHTJYROPVQEX-UHFFFAOYSA-N
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Description

7-Acetyl-1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene is a useful research compound. Its molecular formula is C18H26O and its molecular weight is 258.4 g/mol. The purity is usually 95%.
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Properties

CAS No.

86603-96-5

Molecular Formula

C18H26O

Molecular Weight

258.4 g/mol

IUPAC Name

1-(3,5,5,7,8,8-hexamethyl-6,7-dihydronaphthalen-2-yl)ethanone

InChI

InChI=1S/C18H26O/c1-11-8-15-16(9-14(11)13(3)19)18(6,7)12(2)10-17(15,4)5/h8-9,12H,10H2,1-7H3

InChI Key

WEZHTJYROPVQEX-UHFFFAOYSA-N

Canonical SMILES

CC1CC(C2=C(C1(C)C)C=C(C(=C2)C)C(=O)C)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution 1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene (21.0 g; 0.097 mol) and acetyl chloride (8.0 g; 0.102 mol) in dichloroethane (60 g), anhydrous aluminum chloride (14.9 g; 0.112 mol) was added, and the resulting mixture was stirred at room temperature for 1 hour. The reaction mixture was treated with dilute hydrochloric acid. The organic layer was separated, washed with dilute hydrochloric acid, saturated sodium carbonate solution and saturated sodium chloride solution, dried and concentrated to give 7-acetyl-1,1,2,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene (19.3 g; 0.075 mol; 77%). B.P., 109° C./0.2 mmHg. M.P., 61.5°-62.5° C.
Quantity
21 g
Type
reactant
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
14.9 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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